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Compound of Interest

Compound Name: BAY1125976

Cat. No.: B605920

For research use only. Not for human or veterinary use.

Researchers, scientists, and drug development professionals handling BAY1125976, a potent
and selective allosteric AKT1/2 inhibitor, must adhere to strict safety and disposal protocols to

minimize personal exposure and environmental impact. This guide provides essential, step-by-
step procedures for the proper disposal of BAY1125976 in various forms, ensuring a safe and

compliant laboratory environment.

Key Safety and Handling Information

Given the potent biological activity of BAY1125976, all personnel must handle the compound
with care, utilizing appropriate personal protective equipment (PPE). The following table
summarizes key quantitative data for laboratory use.
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Parameter Value Source

Solubility in DMSO 5 mg/mL (13.04 mM) [1]

= 2.5 mg/mL (6.52 mM) [2]

) -20°C for long term (months to

Storage (Solid) MedchemExpress
years)

0-4°C for short term (days to
MedchemExpress

weeks)

Storage (in DMSO) -80°C for up to 2 years MedchemExpress

-20°C for up to 1 year

MedchemExpress

In Vitro IC50 (AKT1)

5.2 nM (at 10 pM ATP)

[3]4]

In Vitro IC50 (AKT2)

18 nM (at 10 uM ATP)

[3]4]

Disposal Procedures

The proper disposal of BAY1125976 is contingent on its form—solid, liquid (in DMSO or other

solvents), or as contaminated labware. All waste generated should be treated as hazardous

chemical waste.

Personal Protective Equipment (PPE)

Before handling BAY1125976 in any form, the following PPE is mandatory:

preparing solutions.

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A fume hood should be used when handling the solid compound or
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Liquid Waste Disposal (BAY1125976 in DMSO or other
solvents)

e Segregation: Do not mix BAY1125976 waste with other chemical waste streams unless they
are compatible.

¢ Collection: Collect all liquid waste containing BAY1125976 in a designated, leak-proof, and
clearly labeled hazardous waste container. The container should be compatible with the
solvent used (e.g., a high-density polyethylene container for DMSO solutions).

» Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "BAY1125976," the solvent (e.g., "in DMSQO"), and the approximate concentration.

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory, away from incompatible materials.

» Disposal: Arrange for pickup and disposal by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal company.

Solid Waste Disposal (Unused BAY1125976 powder)

» Container: Keep the original manufacturer's container if possible. If transferring, use a clearly
labeled, sealed container.

o Labeling: Label the container as "Hazardous Waste" with the full chemical name
"BAY1125976."

» Disposal: Dispose of as hazardous solid chemical waste through your institution's EHS
office.

Contaminated Labware and Materials Disposal

o Sharps: Needles, syringes, and other sharps contaminated with BAY1125976 should be
placed in a designated sharps container for hazardous chemical waste.

» Non-Sharps: Pipette tips, tubes, vials, and other non-sharp labware contaminated with
BAY1125976 should be collected in a designated, leak-proof container or a durable, sealed
plastic bag labeled as "Hazardous Waste" and listing "BAY1125976."
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o Personal Protective Equipment (PPE): Contaminated gloves, bench paper, and other
disposable PPE should be collected in a sealed bag and disposed of as hazardous waste.

Spill Management

In the event of a spill, follow these procedures:
o Evacuate and Secure: Alert others in the area and restrict access.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

» Absorb: For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand, or a
commercial spill kit absorbent).

o Collect: Carefully sweep or scoop the absorbed material and any solid spill into a designated
hazardous waste container.

o Decontaminate: Clean the spill area with an appropriate solvent (e.g., ethanol or
isopropanol) followed by soap and water. Collect all cleaning materials as hazardous waste.

e Report: Report the spill to your laboratory supervisor and EHS department.

Experimental Protocols Cited

The information provided is based on standard laboratory procedures and information from
chemical suppliers. For specific experimental protocols using BAY1125976, researchers should
refer to the primary literature. One key study on the in-vitro and in-vivo use of BAY1125976 is:

e Politz O, et al. BAY 1125976, a selective allosteric AKT1/2 inhibitor, exhibits high efficacy on
AKT signaling-dependent tumor growth in mouse models. Int J Cancer. 2017 Jan
15;140(2):449-459.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
BAY1125976 waste.
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BAY1125976 Disposal Workflow
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Caption: Disposal workflow for different forms of BAY1125976 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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